Coriphosphine O
Overview
Description
Coriphosphine O is a chemical compound with the empirical formula C16H18ClN3 . It is a solid substance and is used for research and development purposes .
Molecular Structure Analysis
The molecular weight of Coriphosphine O is 287.79 . The SMILES string representation of its structure isCl.CN(C)c1ccc2cc3cc(C)c(N)cc3nc2c1 . Physical And Chemical Properties Analysis
Coriphosphine O is a solid substance . Its molecular weight is 287.79 . The SMILES string representation of its structure isCl.CN(C)c1ccc2cc3cc(C)c(N)cc3nc2c1 .
Scientific Research Applications
Flow Cytometry in Malaria Research
Coriphosphine O is used in fluorescence-based flow cytometric assays for anti-malarial drug susceptibility tests . It is a dsDNA intercalating and RNA loop-binding fluorochrome . When bound to DNA and RNA, it emits green and orange fluorescence respectively . This property is utilized in the enumeration of parasitaemia and discrimination of Plasmodium falciparum growth in drug susceptibility assays .
Drug Discovery and Resistance Surveillance
The unique properties of Coriphosphine O make it a valuable tool in drug discovery and resistance surveillance, particularly in the fight against malaria . Its ability to emit different spectra when bound to DNA and RNA allows for the efficient detection of treatment failure and the development of new anti-malarial drugs .
Cellular and Molecular Biology
Coriphosphine O is used in cellular and molecular biology for its ability to intercalate with dsDNA and bind to RNA loops . This allows for the study of cellular processes at a molecular level, providing valuable insights into cell function and structure .
Chromatography and Mass Spectrometry
Coriphosphine O can be used in chromatography and mass spectrometry applications . Its fluorescent properties can be utilized to label and detect specific molecules, aiding in the analysis of complex biological samples .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Coriphosphine O, a biochemical used in proteomics research , is known to modulate the cGMP system through the release of nitric oxide (NO). It has a central role in cell wall pectin cross-linking , which is crucial for maintaining the structural integrity of the cell wall and promoting fruit firmness .
Biochemical Pathways
Coriphosphine O appears to affect the biochemical pathways related to the cGMP system. The cGMP system plays a crucial role in various physiological processes, including vasodilation, inhibition of platelet aggregation, and neurotransmission By modulating this system, Coriphosphine O could potentially influence these processes.
Result of Action
It’s known that coriphosphine o can stain the epidermis, phloem, bundle sheath extension (bse), and fiber cells . This staining property of Coriphosphine O could potentially be used as a tool for examining the role of pectin and of Ca2+ in tip growth .
properties
IUPAC Name |
6-N,6-N,2-trimethylacridine-3,6-diamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3.ClH/c1-10-6-12-7-11-4-5-13(19(2)3)8-15(11)18-16(12)9-14(10)17;/h4-9H,17H2,1-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JRMDFAKCPRMZKA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1N)N=C3C=C(C=CC3=C2)N(C)C.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.79 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Coriphosphine O | |
CAS RN |
5409-37-0 |
Source
|
| Record name | Coriphosphine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5409-37-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Coriphosphine O | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=12454 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3,6-Acridinediamine, N6,N6,2-trimethyl-, monohydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.117.389 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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